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Compound of Interest

Compound Name: AMOZ-CH-acid

Cat. No.: B12383108 Get Quote

Technical Support Center: AMOZ Immunoassays
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals address

challenges encountered during AMOZ (3-amino-5-morpholinomethyl-2-oxazolidinone)

immunoassays, with a specific focus on cross-reactivity.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the principle of a typical AMOZ immunoassay?

A1: Most AMOZ immunoassays are based on a competitive enzyme-linked immunosorbent

assay (ELISA) format. In this setup, AMOZ present in your sample competes with a fixed

amount of enzyme-labeled AMOZ (conjugate) for a limited number of antibody binding sites

that are pre-coated on a microtiter plate. After an incubation period, unbound reagents are

washed away. A substrate is then added, which reacts with the enzyme on the bound conjugate

to produce a color signal. The intensity of the color is inversely proportional to the concentration

of AMOZ in the sample; a darker color indicates a lower concentration of AMOZ, and a lighter

color indicates a higher concentration.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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